3-Bromo-2-(4-fluorophenyl)pyridine

• Molecular Formula: C11H7BrFN
• Molecular Weight: 252.08 g/mol
• IUPAC Name: 3-bromo-2-(4-fluorophenyl)pyridine
• InChI: InChI=1S/C11H7BrFN/c12-10-2-1-7-14-11(10)8-3-5-9(13)6-4-8/h1-7H
• InChI Key: IPSHOAWCCYABTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=C(C=C2)F)Br

Description

3-Bromo-2-(4-fluorophenyl)pyridine is a useful research compound. Its molecular formula is C11H7BrFN and its molecular weight is 252.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2-5 mL Smith Process Vial, 2,3-dibromopyridine (300.0 mg, 1.266 mmol), 4-fluorophenyl boronic acid (177.2 mg, 1.266 mmol, 1 equiv) and Pd(PPh3)4 (73.2 mg, 0.063 mmol, 0.05 equiv) were placed. The mixture was suspended in 1,4-dioxane (3 mL) and 2M-Na2CO3 (1 mL) under a nitrogen atmosphere. The mixture was heated at 80° C. for 10 min using the microwave reactor. To the mixture were added EtOAc (70 mL) and water (30 mL). The whole was filtered through Celite (3 g) and the filtrate was washed with brine (30 mL), dried over Na2SO4 and concentrated under a reduced pressure. Obtained crude material was purified by Gilson preparative HPLC to give 3-bromo-2-(4-fluorophenyl)pyridine.